Cas no 1352999-98-4 (3-Fluoro-5-(trifluoromethoxy)benzaldehyde)

• Product Name: 3-Fluoro-5-(trifluoromethoxy)benzaldehyde
• CAS No: 1352999-98-4
• MF: C₈H₄F₄O₂
• MW: 208.109776496887
• MDL: MFCD18783220
• CID: 1081197
• PubChem ID: 56973627
• Update Time: 2025-05-20

3-Fluoro-5-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethoxy)benzaldehyde
• 3-Fluoro-5-trifluoromethoxybenzaldehyde
• QIBNSINERFPXSF-UHFFFAOYSA-N
• 1352999-98-4
• MFCD18783220
• AM62284
• AKOS015957114
• SCHEMBL18346156
• DTXSID20719940
• CS-0083352
• 5-fluoro-3-trifluoromethoxybenzaldehyde
• AS-38688
• DB-294275

• MDL： MFCD18783220
• Inchi： 1S/C8H4F4O2/c9-6-1-5(4-13)2-7(3-6)14-8(10,11)12/h1-4H
• InChI Key： QIBNSINERFPXSF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 208.01474201g/mol
• Monoisotopic Mass: 208.01474201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 175.3±35.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Fluoro-5-(trifluoromethoxy)benzaldehyde

Comprehensive Overview of 3-Fluoro-5-(trifluoromethoxy)benzaldehyde (CAS No. 1352999-98-4): Properties, Applications, and Market Trends

3-Fluoro-5-(trifluoromethoxy)benzaldehyde (CAS No. 1352999-98-4) is a fluorinated aromatic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and trifluoromethoxy substituents, exhibits unique electronic and steric properties, making it a valuable intermediate in organic synthesis. Its molecular formula, C₈H₄F₄O₂, and precise structural features have garnered attention in the development of novel bioactive molecules, particularly in the context of drug discovery and crop protection.

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